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Introduction
TCO-PEG4-TFP Ester is a versatile amine-reactive labeling reagent designed for the efficient

modification of antibodies and other proteins. This reagent features a trans-cyclooctene (TCO)

moiety, which is highly reactive towards tetrazines in bioorthogonal "click chemistry" reactions,

specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2] The

tetrafluorophenyl (TFP) ester provides a stable and efficient means of coupling to primary

amines (e.g., lysine residues) on the antibody, offering improved stability against hydrolysis in

aqueous media compared to traditional N-hydroxysuccinimide (NHS) esters.[3][4] The inclusion

of a hydrophilic 4-unit polyethylene glycol (PEG) spacer enhances water solubility and

minimizes steric hindrance, preserving the antibody's biological activity.[3][5]

These characteristics make TCO-PEG4-TFP Ester an ideal tool for a range of applications,

including the development of antibody-drug conjugates (ADCs), pre-targeted in vivo imaging,

and the construction of complex biomolecular assemblies.[6][7][8]
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A clear understanding of the labeling reagent's properties is crucial for successful conjugation.

The table below summarizes the key quantitative data for TCO-PEG4-TFP Ester.

Property Value

Molecular Weight 565.56 g/mol [4][6]

Purity >95% (HPLC)[5][6]

Appearance Colorless to slightly yellow oil[3][6]

Solubility
Soluble in DMSO, DMF, THF, Acetonitrile,

DCM[4]

Storage Conditions Store at ≤ -20°C, desiccated[4][6]

Experimental Protocols
Antibody Preparation
It is critical to ensure the antibody is in an amine-free buffer before starting the labeling

reaction, as common buffer components like Tris or glycine will compete for reaction with the

TFP ester.

Materials:

Antibody of interest

Phosphate-buffered saline (PBS), pH 7.2-7.5

Amicon Ultra centrifugal filter units (or similar) with an appropriate molecular weight cutoff

(e.g., 30K or 50K)[9]

Spectrophotometer (e.g., NanoDrop)

Procedure:

If the antibody solution contains primary amines (e.g., Tris, glycine) or stabilizing proteins

(e.g., BSA), perform a buffer exchange into an amine-free buffer like PBS.[9]
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Add the antibody solution to the centrifugal filter unit and fill with PBS.

Centrifuge according to the manufacturer's instructions (e.g., 4000 x g for 10 minutes).[9]

Discard the flow-through and repeat the washing step with PBS at a higher speed (e.g.,

14,000 x g for 10 minutes).[9]

Recover the purified antibody by inverting the filter unit and centrifuging at a low speed (e.g.,

1000 x g for 2 minutes).[9]

Measure the antibody concentration using a spectrophotometer at 280 nm (A280).[9]

Adjust the final antibody concentration to 1-5 mg/mL in the reaction buffer (e.g., 0.1 M

sodium bicarbonate, pH 8.3-8.5).[10]

TCO-PEG4-TFP Ester Stock Solution Preparation
Materials:

TCO-PEG4-TFP Ester

Anhydrous dimethyl sulfoxide (DMSO)

Procedure:

Allow the vial of TCO-PEG4-TFP Ester to equilibrate to room temperature before opening to

prevent moisture condensation.[9]

Prepare a 10 mg/mL or 10 mM stock solution by dissolving the required amount in

anhydrous DMSO immediately before use.[9][10] For example, to make a 10 mg/mL solution,

add 100 µL of DMSO to 1 mg of the ester.[9]

Vortex briefly to ensure complete dissolution.

Antibody Labeling Reaction
The following protocol is a general guideline. The optimal molar ratio of TCO-PEG4-TFP Ester
to antibody should be determined empirically for each specific antibody to achieve the desired
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degree of labeling (DOL).

Materials:

Prepared antibody solution

TCO-PEG4-TFP Ester stock solution

Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5.[10]

Quenching Buffer: 1 M Tris-HCl, pH 8.0[9]

Procedure:

Add a 5 to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the antibody

solution.[10] Molar ratios as high as 30-35 fold have also been reported.[11]

Mix gently by pipetting and incubate the reaction mixture for 1 to 2 hours at room

temperature, or 2 hours on ice, protected from light.[9][10]

To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100 mM.

[9]

Incubate for an additional 15-30 minutes at room temperature or on ice to quench any

unreacted TFP ester.[9]

Purification of the Labeled Antibody
It is crucial to remove unconjugated TCO-PEG4-TFP Ester and quenched byproducts from the

labeled antibody.

Materials:

Zeba™ Spin Desalting Columns (40K MWCO) or equivalent size-exclusion chromatography

(SEC) setup.[9][12]

PBS, pH 7.2-7.5

Procedure:
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Equilibrate the desalting column with PBS according to the manufacturer's instructions. This

typically involves centrifuging the column to remove the storage buffer, followed by washing

with PBS.[9]

Apply the quenched reaction mixture to the center of the column.

Centrifuge the column (e.g., 1,500 x g for 2 minutes) to collect the purified TCO-labeled

antibody.[9]

Characterization of the Labeled Antibody
The degree of labeling (DOL), which is the average number of TCO molecules per antibody,

should be determined.

Procedure: The DOL can be determined using various methods, including MALDI-TOF mass

spectrometry, which measures the mass increase of the antibody after conjugation.[13]

Alternatively, a colorimetric assay can be performed by reacting the TCO-labeled antibody with

a tetrazine-functionalized dye and measuring the absorbance.[8]

Quantitative Data Summary
The following table presents representative data from various studies on antibody labeling with

TCO reagents. Note that the optimal conditions and resulting DOL can vary depending on the

specific antibody and experimental setup.
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Antibody
Molar Excess of
TCO Reagent

Degree of Labeling
(DOL)

Reference

Anti-c-myc mAb 5, 10, 15 equivalents
DOL increased with

higher molar excess
[12]

5F7 sdAb ~2-fold excess
Predominantly

monosubstituted
[14]

Brain-penetrating mAb Not specified
Average of 2.6 TCO

moieties per antibody
[7]

Chimeric mAb U36 Not specified

Ratios of 27:1 and 6:1

(TCO:mAb) were

achieved and

compared

[15]
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Caption: Workflow for antibody labeling with TCO-PEG4-TFP Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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